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Compound of Interest

Compound Name: SR-717

Cat. No.: B15607652

Effective management of chemical waste is a critical component of laboratory safety and
environmental responsibility. This document provides essential guidance on the proper disposal
procedures for SR-717, a non-nucleotide STING agonist, to ensure the safety of laboratory
personnel and compliance with regulations.

SR-717 is a cGAMP analog that functions as a non-nucleoside STING agonist, demonstrating
antitumor activity by promoting immune cell activation.[1] Available as a free acid or a lithium
salt, its proper handling and disposal are paramount.[2][3][4][5] This guide outlines the
necessary steps for the safe disposal of SR-717 in a laboratory setting.

Hazard Identification and Safety Precautions

The Safety Data Sheet (SDS) for SR-717 (free acid) indicates that the compound is harmful if
swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory
irritation.[6] Therefore, strict adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE):

Hand Protection: Wear protective gloves.[6]

Eye Protection: Use safety goggles with side-shields.[6]

Skin and Body Protection: Wear impervious clothing.[6]

Respiratory Protection: Use a suitable respirator and ensure adequate ventilation.[6]
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Step-by-Step Disposal Procedures

The following procedures are based on the available safety data and standard laboratory
practices for chemical waste disposal.

1. Spill Management:

 In case of a spill, evacuate personnel to a safe area.[6]

o Wear full personal protective equipment.[6]

o Prevent further leakage or spillage if it is safe to do so0.[6]

 For liquid spills, absorb the solution with a finely-powdered, liquid-binding material such as
diatomite or universal binders.[6]

» For solid spills, avoid generating dust.[6]

e Collect the absorbed material and contaminated soil into a suitable, labeled container for
disposal.

2. Decontamination:

o Decontaminate surfaces and equipment that have come into contact with SR-717 by
scrubbing with alcohol.[6]
o Collect all decontamination materials (e.g., wipes, swabs) for disposal as chemical waste.

3. Waste Collection and Storage:

e All SR-717 waste, including unused product, contaminated materials, and spill cleanup
debris, must be collected in designated, properly labeled, and sealed containers.

» Store waste containers in a well-ventilated area, away from incompatible materials.

e Do not mix SR-717 waste with other waste streams unless explicitly permitted by your
institution's environmental health and safety (EHS) office.

4. Final Disposal:

» Dispose of contaminated material according to your institution's specific waste disposal
protocols and in compliance with local, state, and federal regulations.[6]

» Contact your institution's EHS office for guidance on the specific disposal route for this
category of chemical waste.

Quantitative Data for SR-717
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The following table summarizes key quantitative data for SR-717 and its lithium salt.

SR-717 (lithium

Property SR-717 (free acid) Reference
salt)
Molecular Formula C15H9F2N503 C15H8F2LIN503 41071
Molecular Weight 345.27 g/mol 351.19 g/mol [2][7]
CAS Number 2375420-34-9 2375421-09-1 [3][6]
Solubility in DMSO 20 mg/mL (56.95 mM) 20 mg/mL (56.94 mM)  [1][2]
Storage (Powder) -20°C for 3 years -80°C for 2 years [1][8]
Storage (In Solvent) -80°C for 1 year -20°C for 1 year [1]8]

Experimental Workflow and Logical Relationships

The following diagrams illustrate the decision-making process for handling an SR-717 spill and
the general workflow for its proper disposal.
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Caption: SR-717 Spill Response Workflow
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Caption: General SR-717 Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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